Cas no 4527-46-2 (Benzenethiol, 4-pentyl-)

• Product Name: Benzenethiol, 4-pentyl-
• CAS No: 4527-46-2
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 1516795
• PubChem ID: 12484177
• Update Time: 2025-04-21

Benzenethiol, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-pentyl-
• 4-pentylbenzenethiol
• RMHIJJXBYFMPQP-UHFFFAOYSA-N
• 4-Pentylbenzene-1-thiol
• 4-n-pentylbenzenethiol
• 4527-46-2
• AKOS005216200
• DTXSID50499965
• pentylphenylthiol
• SCHEMBL1533007

• Inchi： 1S/C11H16S/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
• InChI Key： RMHIJJXBYFMPQP-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols